Cas no 2034540-84-4 (3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide)

• Product Name: 3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• CAS No: 2034540-84-4
• MF: C₁₅H₁₆N₄O₄S
• MW: 348.376941680908
• CID: 5965033
• PubChem ID: 119101512
• Update Time: 2025-06-08

3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• F6512-1557
• 3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide
• AKOS026692738
• 3-methyl-2-oxo-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-1,3-benzoxazole-5-sulfonamide
• 3-methyl-2-oxo-N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-5-yl)-2,3-dihydrobenzo[d]oxazole-5-sulfonamide
• 2034540-84-4

• Inchi： 1S/C15H16N4O4S/c1-18-13-9-12(2-3-14(13)23-15(18)20)24(21,22)17-10-5-7-19-11(8-10)4-6-16-19/h2-4,6,9-10,17H,5,7-8H2,1H3
• InChI Key： XKOYJDCIGFUWMI-UHFFFAOYSA-N
• SMILES： S(C1C=CC2=C(C=1)N(C)C(=O)O2)(NC1CC2=CC=NN2CC1)(=O)=O

Computed Properties

• Exact Mass: 348.08922618g/mol
• Monoisotopic Mass: 348.08922618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 102Ų

Additional information on 3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo1,5-apyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide

Comprehensive Analysis of 3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034540-84-4)

The compound 3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide (CAS No. 2034540-84-4) represents a cutting-edge advancement in the field of medicinal chemistry and drug discovery. This sulfonamide derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Researchers are particularly interested in its pyrazolo[1,5-a]pyridine core, which is known to exhibit remarkable pharmacological properties.

In recent years, the scientific community has shown growing interest in heterocyclic compounds like this one, especially those containing benzoxazole and pyridine moieties. These structural elements are frequently searched in academic databases and AI-powered research tools, reflecting their importance in modern drug design. The compound's sulfonamide group is particularly noteworthy, as this functional group is commonly found in many FDA-approved drugs, including antibiotics and diuretics.

From a molecular perspective, the 3-methyl-2-oxo moiety in this compound contributes to its stability and bioavailability, making it an attractive candidate for further pharmaceutical development. The dihydro-1,3-benzoxazole component adds to its structural complexity, potentially enhancing its binding affinity to biological targets. These characteristics align with current trends in drug discovery, where researchers are actively seeking compounds with improved pharmacokinetic profiles and target specificity.

The synthesis of CAS No. 2034540-84-4 involves sophisticated organic chemistry techniques that are frequently discussed in research forums and academic circles. Many researchers searching for "pyrazolo[1,5-a]pyridine synthesis" or "benzoxazole sulfonamide derivatives" would find this compound particularly relevant to their work. Its structural complexity presents both challenges and opportunities in the field of organic synthesis, making it a subject of ongoing investigation.

In terms of potential applications, this compound shows promise in addressing several current healthcare challenges. With the growing emphasis on precision medicine and targeted therapies, molecules like 3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide are being evaluated for their ability to interact with specific biological pathways. The scientific literature contains numerous references to similar compounds being investigated for their enzyme inhibitory properties and potential as therapeutic agents.

The physicochemical properties of this compound are also worthy of discussion. Its molecular weight and logP value suggest favorable characteristics for drug development, meeting many of the criteria outlined in Lipinski's Rule of Five. These parameters are frequently searched by medicinal chemists and pharmaceutical researchers looking to optimize lead compounds. The presence of both hydrogen bond donors and acceptors in its structure further enhances its potential for biological activity.

Recent advances in computational chemistry and molecular modeling have enabled researchers to better understand the interaction of this compound with potential biological targets. Many academic institutions and pharmaceutical companies are investing heavily in AI-driven drug discovery, making compounds like this one particularly relevant in today's research landscape. The ability to predict binding affinities and ADMET properties computationally has significantly accelerated the evaluation of such molecules.

From a regulatory perspective, compounds like CAS No. 2034540-84-4 are subject to rigorous evaluation before any potential clinical application. The pharmaceutical industry is currently focused on developing novel chemical entities that can address unmet medical needs while maintaining favorable safety profiles. This aligns with the growing public interest in drug safety and efficacy, topics that frequently appear in healthcare-related searches.

The intellectual property landscape surrounding this compound is also noteworthy. With increasing competition in the pharmaceutical sector, protecting novel chemical entities through patents has become crucial. Researchers and legal professionals often search for information about chemical patents and novel compound claims, making this aspect of the discussion particularly relevant to various stakeholders.

Looking ahead, the future research directions for 3-methyl-2-oxo-N-{4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-5-yl}-2,3-dihydro-1,3-benzoxazole-5-sulfonamide may include detailed structure-activity relationship studies, formulation development, and preclinical evaluations. These areas represent active fields of investigation that frequently appear in scientific literature and conference presentations. The compound's potential applications in various therapeutic areas continue to be explored, reflecting the dynamic nature of modern pharmaceutical research.

In conclusion, CAS No. 2034540-84-4 represents an exciting example of contemporary medicinal chemistry. Its complex structure incorporating pyrazolo[1,5-a]pyridine, benzoxazole, and sulfonamide moieties offers numerous possibilities for scientific exploration and potential therapeutic development. As research in this area progresses, this compound may contribute valuable insights to the ongoing quest for innovative pharmaceutical solutions to complex medical challenges.